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Compound of Interest

Compound Name: ANRY94

Cat. No.: B1663730

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This document provides a detailed, step-by-step guide for the safe
disposal of ANR94, a potent and selective adenosine A2A receptor (AA2AR) antagonist used in
research.[1][2] While a comprehensive Safety Data Sheet (SDS) with specific disposal
instructions for ANR94 is not readily available in public domains, the following procedures are
based on established best practices for the disposal of solid research chemicals and purine
analogs.

Disclaimer: This guide is for informational purposes and is based on general laboratory safety
protocols. It is imperative to consult your institution's Environmental Health and Safety (EHS)
department for specific guidance and to ensure full compliance with all local, state, and federal
regulations.

. Hazard Assessment and Personal Protective
Equipment (PPE)

Before initiating any disposal procedures, it is crucial to conduct a thorough hazard
assessment. ANR94 is a bioactive compound, and while it may be shipped as a non-
hazardous chemical for research purposes, all research chemicals should be handled with
care. As a purine analog, it may have cytotoxic or other biological effects.[3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

) Nitrile or other chemically )
Hand Protection _ To prevent skin contact.
resistant gloves.

Safety glasses with side
To protect eyes from dust

Eye Protection shields or chemical splash )
particles.
goggles.
. ] To prevent contamination of
Skin and Body Protection Laboratory coat. ]
personal clothing.
Use in a well-ventilated area, To avoid inhalation of fine

Respiratory Protection ]
preferably a fume hood. particles.

Il. Waste Segregation and Collection

Proper segregation of chemical waste at the point of generation is a critical step in ensuring
safe and compliant disposal.

Step-by-Step Segregation and Collection Protocol:

o Designate as Hazardous Waste: In the absence of specific information to the contrary, treat
ANR94 as a hazardous chemical waste.[5][6][7]

e Use Original Container. Whenever possible, dispose of solid ANR94 in its original
manufacturer's container.[8] This ensures the container is compatible with the chemical and
is clearly labeled with the chemical name.

o Create a Hazardous Waste Label: If the original container is not available, use a new, clean,
and compatible container. Attach a hazardous waste tag provided by your institution's EHS
department. The label must include:

[¢]

The words "Hazardous Waste".[6]

o

The full chemical name: "8-Ethoxy-9-ethyl-9H-purin-6-amine (ANR94)".[9]

o

The quantity of the waste.
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o The date of waste generation.
o The principal investigator's name and contact information.[6]

o The laboratory location (building and room number).

o Seal the Container: Ensure the container is tightly sealed to prevent any spills or release of
dust.

o Store Safely: Store the sealed waste container in a designated hazardous waste
accumulation area within the laboratory. This area should be clearly marked, away from
general lab traffic, and in a secondary containment bin to capture any potential leaks.[8]

lll. Disposal of Contaminated Materials

Any materials that have come into contact with ANR94, such as gloves, weigh boats, or
absorbent paper, should also be disposed of as hazardous waste.

Procedure for Contaminated Lab Trash:

o Collect in a Designated Bag: Place all chemically contaminated solid waste into a
designated, clearly labeled, and chemically resistant bag.[8]

o Double Bagging: It is good practice to double-bag the waste to prevent leaks.[8]

» Labeling: Clearly label the bag with a hazardous waste tag, listing the chemical contaminant
(ANR94) and the type of waste (e.g., "Contaminated Lab Trash").

o Seal and Store: Securely seal the bag and store it in the designated hazardous waste
accumulation area.

IV. Final Disposal

The final disposal of hazardous waste must be handled by trained professionals.

Arranging for Professional Disposal:
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o Contact EHS: Once your hazardous waste container is ready for pickup, contact your
institution's Environmental Health and Safety (EHS) department.

e Schedule a Pickup: Follow your institution's specific procedures for scheduling a hazardous
waste pickup. This may involve an online request form or a direct call to the EHS office.[10]

e Do Not Dispose in Regular Trash or Down the Drain: Under no circumstances should solid
chemical waste like ANR94 be disposed of in the regular trash or washed down the sink.[5]
[6] This can lead to environmental contamination and potential harm to sanitation workers.

V. Experimental Protocols and Data Presentation

As this document focuses on disposal procedures, detailed experimental protocols for ANR94
are not within its scope. For information on the biological activity and use of ANR94 in
experimental settings, please refer to relevant research publications.

Quantitative Data Summary:

Property Value Source

8-Ethoxy-9-ethyl-9H-purin-6-

Chemical Name ] [9]
amine

CAS Number 634924-89-3 [1]

Molecular Formula CoH13Ns0 [1]

Molecular Weight 207.23 g/mol [1]

Appearance Solid

Solubility Soluble in DMSO and ethanol

Store at room temperature or
Storage as recommended by the [1]

supplier.

VI. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of ANR94.
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Preparation & Segregation
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Caption: Workflow for the safe disposal of ANR94 and contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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